Cas no 303994-78-7 (3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide)

• Product Name: 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide
• CAS No: 303994-78-7
• CID: 4644746
• Update Time: 2025-10-29

3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLOROPHENYL)-2-CYANO-N-[(HYDROXYIMINO)METHYL]ACRYLAMIDE
• 2-Propenamide, 3-(4-chlorophenyl)-2-cyano-N-[(hydroxyamino)methylene]-
• 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide

Additional information on 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide

Comprehensive Overview of 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide (CAS No. 303994-78-7)

3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide (CAS No. 303994-78-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to in scientific literature by its systematic name, features a chlorophenyl group, a cyano functionality, and an N-hydroxyimino moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in developing novel materials and bioactive molecules.

The molecular formula of 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide is C₁₁H₈ClN₃O₂, with a molecular weight of approximately 249.65 g/mol. Its structure combines an acrylamide backbone with a 4-chlorophenyl substituent, which enhances its reactivity and stability under various conditions. The presence of the cyano group and the hydroxyimino functionality further contributes to its unique chemical properties, making it a valuable building block in organic synthesis.

One of the key reasons for the growing interest in 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide is its potential applications in pharmaceutical research. The compound's structural features align with current trends in drug discovery, particularly in the development of small-molecule inhibitors and modulators of biological pathways. Researchers are exploring its use in designing compounds that target specific enzymes or receptors, leveraging its chlorophenyl and cyano groups for enhanced binding affinity.

In addition to pharmaceutical applications, 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide has shown promise in materials science. Its ability to participate in polymerization reactions and form stable adducts makes it a candidate for creating advanced polymers and coatings. The compound's acrylamide moiety is particularly valuable in this context, as it can undergo radical-initiated polymerization to yield high-performance materials with tailored properties.

The synthesis of 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide typically involves multi-step organic reactions, starting from readily available precursors such as 4-chlorobenzaldehyde and cyanoacetamide. Optimizing the yield and purity of this compound is a topic of ongoing research, with recent studies focusing on green chemistry approaches to reduce waste and improve efficiency. These advancements align with the broader industry shift toward sustainable and environmentally friendly synthetic methods.

From a commercial perspective, the demand for 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide is expected to rise as its applications become more widely recognized. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and material science laboratories. Its CAS No. 303994-78-7 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

For researchers working with 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for handling, emphasizing the importance of personal protective equipment (PPE) and proper ventilation in laboratory settings.

In summary, 3-(4-Chlorophenyl)-2-cyano-N-(hydroxyimino)methylacrylamide (CAS No. 303994-78-7) is a compound of significant scientific and industrial interest. Its unique structure, combining a chlorophenyl group, a cyano functionality, and an N-hydroxyimino moiety, makes it a versatile intermediate for pharmaceutical and materials science applications. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.